(2S)-1-[2-[[2-[(2S)-2-Cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile
(2S)-1-[2-[[2-[(2S)-2-Cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
1036959-23-5
VCID:
VC0152370
InChI:
InChI=1S/C24H33N5O3/c25-12-19-3-1-5-28(19)21(30)14-27(15-22(31)29-6-2-4-20(29)13-26)23-8-17-7-18(9-23)11-24(32,10-17)16-23/h17-20,32H,1-11,14-16H2/t17?,18?,19-,20-,23?,24?/m0/s1
SMILES:
C1CC(N(C1)C(=O)CN(CC(=O)N2CCCC2C#N)C34CC5CC(C3)CC(C5)(C4)O)C#N
Molecular Formula:
C24H33N5O3
Molecular Weight:
439.6 g/mol
(2S)-1-[2-[[2-[(2S)-2-Cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile
CAS No.: 1036959-23-5
Reference Standards
VCID: VC0152370
Molecular Formula: C24H33N5O3
Molecular Weight: 439.6 g/mol
CAS No. | 1036959-23-5 |
---|---|
Product Name | (2S)-1-[2-[[2-[(2S)-2-Cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile |
Molecular Formula | C24H33N5O3 |
Molecular Weight | 439.6 g/mol |
IUPAC Name | (2S)-1-[2-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile |
Standard InChI | InChI=1S/C24H33N5O3/c25-12-19-3-1-5-28(19)21(30)14-27(15-22(31)29-6-2-4-20(29)13-26)23-8-17-7-18(9-23)11-24(32,10-17)16-23/h17-20,32H,1-11,14-16H2/t17?,18?,19-,20-,23?,24?/m0/s1 |
Standard InChIKey | UBWUDDDAHPQAQV-SLICPZRKSA-N |
Isomeric SMILES | C1C[C@H](N(C1)C(=O)CN(CC(=O)N2CCC[C@H]2C#N)C34CC5CC(C3)CC(C5)(C4)O)C#N |
SMILES | C1CC(N(C1)C(=O)CN(CC(=O)N2CCCC2C#N)C34CC5CC(C3)CC(C5)(C4)O)C#N |
Canonical SMILES | C1CC(N(C1)C(=O)CN(CC(=O)N2CCCC2C#N)C34CC5CC(C3)CC(C5)(C4)O)C#N |
Synonyms | Vildagliptin Impurity B |
PubChem Compound | 25057217 |
Last Modified | Nov 11 2021 |
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